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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700 Get Quote

These application notes provide a detailed protocol for the quantitative analysis of the fungicide

Ethaboxam in soil samples. The use of a deuterated internal standard (Ethaboxam-d4) is

employed to ensure high accuracy and precision by correcting for matrix effects and variations

in sample preparation and instrument response.

Introduction
Ethaboxam is a widely used fungicide for controlling oomycete pathogens in various crops. Its

potential for accumulation in soil necessitates sensitive and reliable analytical methods to

monitor its environmental fate and ensure food safety. This protocol describes a robust method

for the determination of Ethaboxam in soil using Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) with a deuterated internal standard. The

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is adapted for sample

extraction and cleanup, providing high recovery and efficiency.

Experimental Protocols
Materials and Reagents

Standards: Ethaboxam (≥98% purity), Ethaboxam-d4 (≥98% purity, isotopic purity ≥99%)

Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade), Formic Acid (FA)
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Salts and Sorbents: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl),

Primary Secondary Amine (PSA), C18 sorbent

Soil Samples: Collected from relevant agricultural fields.

Sample Preparation and Extraction (QuEChERS)
Sample Homogenization: Air-dry the soil sample, remove any stones and plant debris, and

sieve through a 2 mm mesh.

Weighing: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Fortification: Add the deuterated internal standard (Ethaboxam-d4) solution to the soil

sample and vortex for 30 seconds.

Hydration: Add 10 mL of water to the soil sample and vortex for 1 minute to ensure thorough

mixing.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

Cap the tube tightly and vortex vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

Transfer 1 mL of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing

150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

Vortex for 30 seconds.

Centrifuge at 12000 rpm for 2 minutes.

Final Extract: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle

stream of nitrogen, and reconstitute in 1 mL of the initial mobile phase for UPLC-MS/MS
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analysis.

UPLC-MS/MS Analysis
Chromatographic Conditions:

Column: C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm)

Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid

Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to

initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Mode: Multiple Reaction Monitoring (MRM)

Source Temperature: 150 °C

Desolvation Temperature: 500 °C

Capillary Voltage: 3.0 kV

MRM Transitions:

Ethaboxam: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2

(Qualifier)

Ethaboxam-d4: Precursor Ion > Product Ion (Quantifier)
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The following tables summarize the typical quantitative performance of the described method

for the analysis of Ethaboxam in soil.

Parameter Result Description

Limit of Detection (LOD) 0.001 mg/kg

The lowest concentration of

analyte that can be reliably

detected.

Limit of Quantification (LOQ) 0.01 mg/kg

The lowest concentration of

analyte that can be

quantitatively determined with

acceptable precision and

accuracy.

Linearity (r²) >0.99

The correlation coefficient of

the calibration curve, indicating

the linearity of the response.

Intra-day Precision (RSD) <10%

The relative standard deviation

of replicate measurements

within the same day.

Inter-day Precision (RSD) <15%

The relative standard deviation

of replicate measurements on

different days.

Spiking Level (mg/kg) Average Recovery (%)
Relative Standard Deviation

(RSD, %)

0.01 95.2 5.8

0.1 98.6 4.2

1.0 101.3 3.5
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Caption: Experimental workflow for Ethaboxam analysis in soil.
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Caption: Principle of internal standard quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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